Cas no 24521-76-4 (6-sulfanyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 6-sulfanyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 24521-76-4
• MF: C₅H₄N₄OS
• MW: 168.176458358765
• MDL: MFCD08444281
• CID: 88516
• PubChem ID: 135474990
• Update Time: 2025-04-18

6-sulfanyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-6-mercaptopyrazolo[3,4-d]pyrimidine
• 4-Hydroxy-6-Mercapto-1H-Pyrazolo[3,4-d]Pyrimidine
• 6-Mercapto-1,5-dihydro-4{H}-pyrazolo[3,4-{d}]pyrimidin-4-one
• 6-sulfanylidene-1,2-dihydropyrazolo[3,4-d]pyrimidin-4-one
• 6-thioxo-6,7-dihydro-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• 1,5,6,7-Tetrahydro-6-thioxo-4H-pyrazolo[3,4-d]pyrimidin-4-one
• 6-mercapto-1,5-dihydro-4H-pyrazolo[3,4-d]py
• 6-Mercapto-4-hydroxy-1H-pyrazolo[3,4-d]pyrimidine
• 6-thioxo-1(2),5,6,7-tetrahydro-pyrazolo[3,4-d]pyrimidin-4-one
• 6-Thioxo-1,5,6,7-tetrahydro-pyrazolo[3,4-d]pyrimidin-4-on
• 6-thioxo-1,5,6,7-tetrahydropyrazolo<3,4-d>pyrimidin-4-one
• F2135-0106
• 6-sulfanyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• NS00027681
• EN300-24510
• (3S)-3-Hydroxymethyl-4-Bocmorpholine
• 6-sulfanyl-1,2-dihydropyrazolo[3,4-d]pyrimidin-4-one
• AS-38205
• CS-W014377
• 1,5,6,7-Tetrahydro-6-thioxo-4H-pyrazolo(3,4-d)pyrimidin-4-one
• FT-0618660
• 4-hydroxy-6-mercapto-pyrazolo[3,4-d]pyrimidine
• NSC1391
• SXRSXYWROQWSGJ-UHFFFAOYSA-N
• 6-sulfanylidene-1, 7-dihydropyrazolo[3, 4-d]pyrimidin-4-one
• MFCD00022782
• 4-Hydroxy-6-mercptopyrazolo[3,4-d]pyrimidine
• NSC-1391
• 4-Hydroxy-6-mercaptopyrazole(3,4-d)pyrimidine
• SCHEMBL1952035
• AKOS028109430
• 6-MERCAPTO-1H-PYRAZOLO[3,4-D]PYRIMIDIN-4-OL
• AB00983235-01
• 6-mercapto-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• 6-mercapto-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
• 6-sulfanyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• NSC 1391
• DTXSID90179274
• 24521-76-4
• 4H-Pyrazolo[3,4-d]pyrimidin-4-one,1,5,6,7-tetrahydro-6-thioxo-
• AKOS005208518
• W-202023
• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1,5,6,7-tetrahydro-6-thioxo-
• AKOS006223194
• 6-sulfanylidene-1,7-dihydropyrazolo[3,4-d]pyrimidin-4-one
• Z198750874
• EINECS 246-296-7
• DB-046475
• 1,5,6,7-Tetrahydro-6-thioxo-4H-pyrazolo[3,4-d]pyrimidin-4-one; NSC 1391;
• SCHEMBL26288588
• 6-SULFANYLIDENE-1H,2H,5H-PYRAZOLO[3,4-D]PYRIMIDIN-4-ONE
• DTXCID20101765

• MDL： MFCD08444281
• Inchi： 1S/C5H4N4OS/c10-4-2-1-6-9-3(2)7-5(11)8-4/h1H,(H3,6,7,8,9,10,11)
• InChI Key： SXRSXYWROQWSGJ-UHFFFAOYSA-N
• SMILES： S=C1NC(C2C=NNC=2N1)=O
• BRN： 140413

Computed Properties

• Exact Mass: 168.01100
• Monoisotopic Mass: 168.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.6A^2
• Surface Charge: 0
• Tautomer Count: 25
• XLogP3: -0.3

Experimental Properties

• Color/Form: Cream or white powder
• Density: 2.08
• Melting Point: >310°C
• Boiling Point: 334.3°Cat760mmHg
• Flash Point: 156°C
• Refractive Index: 2.019 
• PSA: 113.49000
• LogP: 0.34720
• Solubility: Not determined

6-sulfanyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Security Information

• Safety Instruction： S24/25
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Thioxanthines